Cas no 648412-50-4 (2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, ethyl ester)
648412-50-4 structure
Product Name:2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, ethyl ester
CAS No:648412-50-4
MF:C8H6N2O4S
MW:226.209240436554
CID:415403
PubChem ID:68825353
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, ethyl ester
- ethyl 5-cyano-4-nitrothiophene-2-carboxylate
- 648412-50-4
- DTXSID10739112
- SCHEMBL3881580
-
- Inchi: 1S/C8H6N2O4S/c1-2-14-8(11)6-3-5(10(12)13)7(4-9)15-6/h3H,2H2,1H3
- InChI Key: VRBQZRZRUPNRRJ-UHFFFAOYSA-N
- SMILES: S1C(C#N)=C(C=C1C(=O)OCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 226.00482785g/mol
- Monoisotopic Mass: 226.00482785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 124Ų
2-Thiophenecarboxylic acid, 5-cyano-4-nitro-, ethyl ester Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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